4-Bromo-N-methylaniline
Cat. No. B051990
M. Wt: 186.05 g/mol
InChI Key: AYVPVDWQZAAZCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06514956B1
Procedure details
10.7 g N-methylaniline (XXI), 32.1 g tetrabutylammonium bromide [(C4H9)4N+Br31]and 100 ml methylene chloride (CH2Cl2) were placed in a three-necked flask and cooled down to 0° C. with iced saline. 15.8 g bromine (Br2) was dropped slowly with stirring and was stirred for 4 hours while maintaining at 0° C. The temperature was allowed to raise to room temperature and saturated sodium carbonate solution was dropped slowly till evolution of carbon dioxide is ceased. Water layer was separated and extracted with methylene chloride for three times. The organic layers were combined and dried over anhydrous sodium sulfate. Methylene chloride was evaporated to yield 26 g 4-bromo-N-methylaniline (XXII).
Identifiers
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REACTION_CXSMILES
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[CH3:1][NH:2][C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][CH:4]=1.[Br:9]Br.C(=O)([O-])[O-].[Na+].[Na+].C(=O)=O>[Br-].C([N+](CCCC)(CCCC)CCCC)CCC.C(Cl)Cl>[Br:9][C:6]1[CH:7]=[CH:8][C:3]([NH:2][CH3:1])=[CH:4][CH:5]=1 |f:2.3.4,6.7|
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Inputs
Step One
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Name
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Quantity
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10.7 g
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Type
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reactant
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Smiles
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CNC1=CC=CC=C1
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Name
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Quantity
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32.1 g
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Type
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catalyst
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Smiles
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[Br-].C(CCC)[N+](CCCC)(CCCC)CCCC
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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15.8 g
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Type
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reactant
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Smiles
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BrBr
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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was stirred for 4 hours
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Duration
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4 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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while maintaining at 0° C
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to raise to room temperature
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CUSTOM
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Type
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CUSTOM
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Details
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Water layer was separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with methylene chloride for three times
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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Methylene chloride was evaporated
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC1=CC=C(NC)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 26 g | |
| YIELD: CALCULATEDPERCENTYIELD | 141.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
